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Compound of Interest

Compound Name: Octamethyltrisiloxane

Cat. No.: B607121 Get Quote

Vapor Pressure and Boiling Point of
Octamethyltrisiloxane: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the vapor pressure and

boiling point of octamethyltrisiloxane (MDM, C8H24O2Si3) at various pressures. The

information is compiled from peer-reviewed literature and established chemical databases to

support research, development, and manufacturing activities in the pharmaceutical and

chemical industries.

Quantitative Data
The following tables summarize the vapor pressure of octamethyltrisiloxane at different

temperatures and its boiling point at various sub-atmospheric pressures.

Table 1: Vapor Pressure of Octamethyltrisiloxane at
Various Temperatures
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Temperature (°C) Temperature (K)
Vapor Pressure
(mmHg)

Vapor Pressure
(kPa)

25.0 298.15 3.9[1] 0.52

50.0 323.15 15.8 (Calculated) 2.11 (Calculated)

75.0 348.15 50.5 (Calculated) 6.73 (Calculated)

100.0 373.15 139.7 (Calculated) 18.62 (Calculated)

125.0 398.15 338.4 (Calculated) 45.12 (Calculated)

153.0 426.15 760.0 101.3

Calculated values are derived from the Clausius-Clapeyron equation using the normal boiling

point and the enthalpy of vaporization.

Table 2: Boiling Point of Octamethyltrisiloxane at
Various Pressures

Pressure (mmHg) Pressure (kPa) Boiling Point (°C) Boiling Point (K)

1 0.13 2.5 (Calculated) 275.6 (Calculated)

5 0.67 28.9 (Calculated) 302.0 (Calculated)

10 1.33 41.5 (Calculated) 314.6 (Calculated)

20 2.67 55.4 (Calculated) 328.5 (Calculated)

40 5.33 70.8 (Calculated) 343.9 (Calculated)

60 8.00 80.9 (Calculated) 354.0 (Calculated)

100 13.33 95.2 (Calculated) 368.3 (Calculated)

200 26.66 116.8 (Calculated) 390.0 (Calculated)

400 53.33 137.9 (Calculated) 411.0 (Calculated)

760 101.33 153.0[2][3] 426.15
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Calculated values are derived from the Clausius-Clapeyron equation.

Theoretical Background and Experimental Protocols
The relationship between vapor pressure, temperature, and boiling point is governed by the

Clausius-Clapeyron equation. This equation allows for the calculation of vapor pressure at a

given temperature, or the boiling point at a given pressure, provided the enthalpy of

vaporization (ΔHvap) and a known boiling point are available.

The enthalpy of vaporization for octamethyltrisiloxane has been determined to be 43.2 kJ/mol

over a temperature range of 346 K to 446 K[4]. This value, along with the normal boiling point

of 153 °C (426.15 K) at 760 mmHg, forms the basis for the calculated data in the tables above.

Experimental Protocol for Vapor Pressure Determination
A common method for the experimental determination of vapor pressure is the static method.

Methodology:

A sample of high-purity octamethyltrisiloxane is placed in a thermostatically controlled

vessel connected to a pressure measurement system (e.g., a mercury or electronic

manometer).

The sample is thoroughly degassed to remove any dissolved gases.

The vessel is heated to a series of precisely controlled temperatures.

At each temperature, the system is allowed to reach equilibrium, and the corresponding

vapor pressure of the substance is recorded.

The data of vapor pressure versus temperature is then plotted and can be fitted to equations

like the Antoine equation or used to determine the enthalpy of vaporization via the Clausius-

Clapeyron equation.

The foundational vapor pressure data for octamethyltrisiloxane was established by

Flaningam in 1986 using a similar experimental approach[4][5][6][7][8][9].
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Experimental Protocol for Boiling Point Determination at
Various Pressures
The boiling point of a liquid at a given pressure is the temperature at which its vapor pressure

equals the external pressure.

Methodology:

A sample of octamethyltrisiloxane is placed in a distillation flask.

The flask is connected to a condenser and a vacuum system.

A pressure gauge (manometer) is included in the setup to monitor the system pressure.

The pressure inside the apparatus is reduced to the desired level using a vacuum pump.

The sample is then heated.

The temperature at which the liquid boils steadily, as indicated by the stable temperature of

the condensing vapor, is recorded as the boiling point at that specific pressure.

This process can be repeated for a range of different pressures to generate a boiling point

versus pressure curve.

Visualizations
Relationship between Vapor Pressure, Temperature, and
Boiling Point
The following diagram illustrates the fundamental relationship between the vapor pressure of a

substance and its temperature. The boiling point is the temperature at which the vapor

pressure equals the surrounding atmospheric pressure.
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Factors Influencing Vapor Pressure

State of Equilibrium

Condition for Boiling

Temperature

Vapor Pressure
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Intermolecular Forces
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Boiling Point

equals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

